2-(2,3-dihydro-1H-inden-1-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-N-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]acetamide
• InChI: InChI=1S/C22H24N2O2/c25-21(14-18-10-9-17-4-1-2-5-20(17)18)23-15-16-7-11-19(12-8-16)24-13-3-6-22(24)26/h1-2,4-5,7-8,11-12,18H,3,6,9-10,13-15H2,(H,23,25)
• InChI Key: FRKJFBRKKPBVMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)CNC(=O)CC3CCC4=CC=CC=C34
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(2,3-dihydro-1H-inden-1-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide often involves multi-step reactions that may include high-throughput screening hits optimization, leading to the discovery of potent ligands for specific receptors. For example, optimization processes can lead to the identification of compounds with high affinity and potent inhibitory effects on specific biological targets, showcasing the importance of synthesis analysis in drug discovery (Souers et al., 2005).

Molecular Structure Analysis

Structural elucidation of similar compounds involves various spectroscopic techniques, including NMR, IR, Mass spectroscopy, and X-ray crystallography. For instance, N-phenyl-N-(pyridin-4-yl)acetamide, a compound with relevance to our subject, has been studied for its crystal structure, showing that the amide unit is almost planar, providing insights into the conformational preferences of these molecules (Umezono & Okuno, 2015).

Chemical Reactions and Properties

Chemical properties of related compounds can be highlighted through their reactions, such as intramolecular cyclization leading to the formation of heterocyclic structures. For example, the reaction of certain acetamides with heteroaryl thiones can lead to pyridin-2(1H)-ones, showcasing the versatility of these compounds in synthesizing novel heterocyclic structures (Savchenko et al., 2020).

Physical Properties Analysis

The physical properties of compounds similar to 2-(2,3-dihydro-1H-inden-1-yl)-N-[4-(2-oxo-1-pyrrolidinyl)benzyl]acetamide, including solubility, melting points, and stability, are crucial for their application in various fields. These properties are often determined through empirical studies and contribute to the compound's applicability in research and industry.

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, stability under different conditions, and the ability to undergo various chemical transformations, are essential for understanding the compound's utility and potential applications. The synthesis and functionalization of acetamide derivatives, for instance, reveal a wide range of biological activities and chemical functionalities (Khalid et al., 2014).

• (Souers et al., 2005)
• (Umezono & Okuno, 2015)
• (Savchenko et al., 2020)
• (Khalid et al., 2014)